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Compound of Interest

Compound Name: D-ribose-L-cysteine

Cat. No.: B1670944

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
D-ribose-L-cysteine. The following procedural guidance is intended to ensure a safe
laboratory environment and proper material management.

Physicochemical and Safety Data

D-ribose-L-cysteine is a precursor to the antioxidant glutathione and is utilized in various

research applications.[1][2][3] While it is not classified as a hazardous substance, adherence to
standard laboratory safety protocols is essential.[4]
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Property Value Source
Molecular Formula CsH1sNOe6S [5]
Molecular Weight 253.28 g/mol [5]1[6]
White to pale yellow
Appearance ] [7]
powder/solid
Freely soluble in water; slightly
B soluble in methanol; practically
Solubility ) ] [7]
insoluble in ethanol and
acetone
Melting Point 60 °C (140 °F) [6]
Short-term at room
temperature; long-term at
Storage -20°C. It is hygroscopic and [718]

should be stored under an

inert atmosphere.

Personal Protective Equipment (PPE)

When handling D-ribose-L-cysteine, especially in powdered form, the following personal

protective equipment is required to minimize exposure.
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PPE Category

Item

Standard/Specification

Hand Protection

Nitrile gloves

Inspected before use for any

signs of degradation.[9][10]

Eye Protection

Safety glasses or chemical

splash goggles

Must meet ANSI Z.87.1
standards.[9][11]

Body Protection

Laboratory coat

Standard cotton or

cotton/polyester blend.[9][11]

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. A respirator may be

necessary if dust is generated.

[9]

Use in a well-ventilated area or

under a fume hood.

Foot Protection

Closed-toe shoes

Required at all times in the
laboratory.[9][12]

Handling and Emergency Procedures

Standard Handling:

e Engineering Controls: Handle in a well-ventilated area. Use of a fume hood is recommended

when working with the powdered form to avoid inhalation of dust.

o Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[13]

Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]

[13]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[4]
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« Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.[4]

 Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal Plan

Dispose of D-ribose-L-cysteine and any contaminated materials in accordance with local,
state, and federal regulations. As it is a non-hazardous substance, general laboratory chemical
waste streams are typically appropriate.

Disposal Workflow:
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Caption: Workflow for the handling and disposal of D-ribose-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Ribose-L-cysteine | TargetMol [targetmol.com]

2. Dietary Supplementation with D-Ribose-L-Cysteine Prevents Hepatic Stress and Pro-
Inflammatory Responses in Male Wistar Rats Fed a High-Fructose High-Fat Diet [mdpi.com]

3. einstein.elsevierpure.com [einstein.elsevierpure.com]
4. westliberty.edu [westliberty.edu]

5. D-ribose-L-cysteine | CBH15NO6S | CID 11608533 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. D-Ribose-L-cysteine | 232617-15-1 | HJA61715 | Biosynth [biosynth.com]
7. mybiosource.com [mybiosource.com]
8. medchemexpress.com [medchemexpress.com]

9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

10. ECE lllinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]

11. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

12. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for D-ribose-L-
cysteine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-
handling-d-ribose-I-cysteine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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